Cas no 1313739-04-6 (4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester)
1313739-04-6 structure
Product Name:4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester
CAS No:1313739-04-6
MF:C12H16O2F2
MW:230.25104
MDL:MFCD18800658
CID:1073080
PubChem ID:66521684
Update Time:2024-11-02
4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 4,4-Difluoroadamantane-1-carboxylic acid methyl ester
- 4,4-Difluoro-adamantane-1-carboxylic acid methyl ester
- 1313739-04-6
- IRSQDTPPCWEWKW-UHFFFAOYSA-N
- CS-0334510
- AS-69092
- J-513999
- Methyl 4,4-difluorotricyclo[3.3.1.1~3,7~]decane-1-carboxylate
- AKOS015949228
- 4,4-Difluoroadamantane-1-carboxylicacidmethylester
- methyl 4,4-difluoroadamantane-1-carboxylate
- 4,4-DifluoroadaMantan-1-carboxylic acid Methyl ester
- MFCD18800658
- DTXSID80735065
- 4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester
-
- MDL: MFCD18800658
- Inchi: InChI=1S/C12H16F2O2/c1-16-10(15)11-4-7-2-8(5-11)12(13,14)9(3-7)6-11/h7-9H,2-6H2,1H3
- InChI Key: IRSQDTPPCWEWKW-UHFFFAOYSA-N
- SMILES: COC(=O)C12CC3CC(C1)C(C(C3)C2)(F)F
Computed Properties
- Exact Mass: 230.11183607g/mol
- Monoisotopic Mass: 230.11183607g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26.3Ų
4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM295555-250mg |
4,4-Difluoroadamantane-1-carboxylic acid methyl ester |
1313739-04-6 | 95% | 250mg |
$541 | 2021-06-15 | |
| TRC | D059950-25mg |
4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester |
1313739-04-6 | 25mg |
$ 445.00 | 2022-06-06 | ||
| TRC | D059950-50mg |
4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester |
1313739-04-6 | 50mg |
$ 740.00 | 2022-06-06 | ||
| Chemenu | CM295555-250mg |
4,4-Difluoroadamantane-1-carboxylic acid methyl ester |
1313739-04-6 | 95% | 250mg |
$537 | 2024-08-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M942165-100mg |
Methyl 4,4-difluoroadamantane-1-carboxylate |
1313739-04-6 | 95% | 100mg |
¥1,190.70 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M942165-250mg |
Methyl 4,4-difluoroadamantane-1-carboxylate |
1313739-04-6 | 95% | 250mg |
¥2,024.10 | 2022-09-01 | |
| eNovation Chemicals LLC | D762333-100mg |
4,4-DifluoroadaMantan-1-carboxylic acid Methyl ester |
1313739-04-6 | 95% | 100mg |
$205 | 2024-06-06 | |
| eNovation Chemicals LLC | D762333-250mg |
4,4-DifluoroadaMantan-1-carboxylic acid Methyl ester |
1313739-04-6 | 95% | 250mg |
$325 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1294602-100mg |
4,4-Difluoro-adamantane-1-carboxylic acid methyl ester |
1313739-04-6 | 95% | 100mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1294602-250mg |
4,4-Difluoro-adamantane-1-carboxylic acid methyl ester |
1313739-04-6 | 95% | 250mg |
$555 | 2024-07-28 |
4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
1313739-04-6 (4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester) Related Products
- 121629-14-9(methyl 4,4-difluorocyclohexane-1-carboxylate)
- 178312-47-5(ethyl 4,4-difluorocyclohexane-1-carboxylate)
- 882855-71-2(Methyl 4,4-difluorocyclohexanecarboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk